Cas no 1028339-26-5 (tert-butyl 4-(2-cyano-4-fluorophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(2-cyano-4-fluorophenyl)piperazine-1-carboxylate
• CAS No: 1028339-26-5
• MF: C₁₆H₂₀FN₃O₂
• MW: 305.3473072052
• CID: 6009263
• PubChem ID: 67416726
• Update Time: 2025-06-15

tert-butyl 4-(2-cyano-4-fluorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-cyano-4-fluorophenyl)piperazine-1-carboxylate
• EN300-12586618
• JHEJXVSAJHFVGX-UHFFFAOYSA-N
• SCHEMBL2459991
• 1028339-26-5
• 4-(2-Cyano-4-fluoro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C16H20FN3O2/c1-16(2,3)22-15(21)20-8-6-19(7-9-20)14-5-4-13(17)10-12(14)11-18/h4-5,10H,6-9H2,1-3H3
• InChI Key： JHEJXVSAJHFVGX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C#N)C=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 305.15395505g/mol
• Monoisotopic Mass: 305.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-butyl 4-(2-cyano-4-fluorophenyl)piperazine-1-carboxylate

Research Brief on tert-Butyl 4-(2-cyano-4-fluorophenyl)piperazine-1-carboxylate (CAS: 1028339-26-5): Recent Advances and Applications

The compound tert-butyl 4-(2-cyano-4-fluorophenyl)piperazine-1-carboxylate (CAS: 1028339-26-5) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this piperazine derivative, highlighting its synthetic utility, pharmacological potential, and emerging roles in targeted therapies. As a key intermediate, this compound has been employed in the development of novel bioactive molecules, particularly in the realms of central nervous system (CNS) disorders and oncology.

Recent synthetic studies have optimized the preparation of tert-butyl 4-(2-cyano-4-fluorophenyl)piperazine-1-carboxylate through improved coupling reactions between 2-cyano-4-fluorophenyl derivatives and N-Boc-piperazine. A 2023 study demonstrated a 15% yield increase using palladium-catalyzed Buchwald-Hartwig amination under mild conditions (60°C, 12h), with excellent regioselectivity (>98% purity by HPLC). The electron-withdrawing cyano and fluoro substituents on the phenyl ring enhance the compound's stability while maintaining reactivity for subsequent derivatization.

In pharmacological research, this scaffold has shown remarkable promise as a building block for dopamine D3 and serotonin 5-HT1A receptor modulators. Molecular docking simulations reveal that the piperazine core adopts optimal conformations for receptor binding, while the fluorophenyl moiety contributes to blood-brain barrier permeability. Notably, derivatives incorporating this structure have demonstrated nanomolar affinities (Ki = 2.3-8.7 nM) in recent Parkinson's disease models, with improved selectivity profiles over previous generations of compounds.

Oncology applications have emerged as a particularly exciting frontier. The 2024 publication in Journal of Medicinal Chemistry reported that tert-butyl 4-(2-cyano-4-fluorophenyl)piperazine-1-carboxylate serves as a crucial precursor for dual PI3K/mTOR inhibitors. Structure-activity relationship (SAR) studies indicate that modifications at the piperazine nitrogen (after Boc deprotection) yield compounds with potent antiproliferative activity against triple-negative breast cancer cell lines (IC50 = 0.11-0.45 μM). The fluorophenyl group appears critical for maintaining kinase selectivity while minimizing off-target effects.

Recent ADMET profiling of derivatives containing this scaffold shows favorable pharmacokinetic properties, including moderate plasma protein binding (72-85%) and acceptable metabolic stability in human liver microsomes (t1/2 > 120 min). The presence of the fluorine atom significantly reduces CYP-mediated oxidation, addressing a common limitation of similar piperazine-based compounds. These findings position 1028339-26-5 as a valuable template for developing drug candidates with improved safety profiles.

Ongoing research explores the compound's utility in PROTAC (Proteolysis Targeting Chimera) design, where its structural features facilitate the development of small-molecule degraders targeting oncoproteins. Early results suggest that the tert-butyloxycarbonyl (Boc) protecting group can be strategically replaced with E3 ligase-recruiting moieties, creating bifunctional molecules with enhanced degradation efficiency (DC50 < 50 nM in some cases).

In conclusion, tert-butyl 4-(2-cyano-4-fluorophenyl)piperazine-1-carboxylate (1028339-26-5) continues to demonstrate expanding applications across multiple therapeutic areas. Its synthetic accessibility, favorable physicochemical properties, and versatility in medicinal chemistry make it an increasingly important scaffold in modern drug discovery. Future research directions likely include further exploration of its role in targeted protein degradation and the development of next-generation CNS therapeutics with improved blood-brain barrier penetration.